Cas no 2378747-38-5 (4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole)
2378747-38-5 structure
Product Name:4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
CAS No:2378747-38-5
MF:C10H12N2O
MW:176.215082168579
CID:6840072
PubChem ID:146178039
Update Time:2025-03-21
4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole
- CS-0529298
- DB-381154
- SCHEMBL21470492
- 2378747-38-5
-
- Inchi: 1S/C10H12N2O/c1-2-9-7-11-12(8-9)10-5-3-4-6-13-10/h1,7-8,10H,3-6H2
- InChI Key: JILMNSXDUUWMDZ-UHFFFAOYSA-N
- SMILES: O1CCCCC1N1C=C(C#C)C=N1
Computed Properties
- Exact Mass: 176.094963011Da
- Monoisotopic Mass: 176.094963011Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 27.1Ų
4-Ethynyl-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazole Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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